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Compound of Interest

Compound Name: 1,6-Dinitrocarbazole

Cat. No.: B1606591

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety and logistical information for handling 1,6-
Dinitrocarbazole. The following procedural guidance is based on safety data for the closely
related compound 3,6-Dinitrocarbazole and general best practices for handling hazardous
chemicals, due to a lack of specific data for the 1,6-isomer.

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to minimize exposure and ensure safety. The
following table summarizes the recommended PPE for handling 1,6-Dinitrocarbazole.
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Body Part Recommended Protection Specifications
Tightly fitting with side-shields,
Eyes/Face Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[1]
Must be inspected prior to use
. ) and satisfy the specifications
Skin Chemical Impermeable Gloves

of EU Directive 89/686/EEC
and the standard EN 374.[1]

Fire/Flame Resistant and

Impervious Clothing

Wear suitable protective

clothing to avoid skin contact.

[1]

Respiratory

Self-contained breathing

apparatus

To be used for firefighting if
necessary.[1] In general,
handling should occur in a
well-ventilated area to avoid
the need for respiratory

protection during routine use.

Hazard Summary and First Aid

While specific toxicity data for 1,6-Dinitrocarbazole is limited, related dinitro-compounds are

known to be highly hazardous. The following table outlines potential hazards and

corresponding first aid measures.
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Hazard Description First Aid Measures

Move the victim into fresh air. If

breathing is difficult, give
Inhalation May be fatal if inhaled.[2] oxygen. If not breathing, give

artificial respiration. Consult a

doctor immediately.[1]

Take off contaminated clothing
i May be fatal if in contact with immediately. Wash off with
Skin Contact )
skin.[2] soap and plenty of water.

Consult a doctor.[1]

Rinse with pure water for at
Eye Contact May cause irritation. least 15 minutes. Consult a
doctor.[1]

Rinse mouth with water. Do not
induce vomiting. Never give
) ) anything by mouth to an
Ingestion May be fatal if swallowed.[2] ]
unconscious person. Call a
doctor or Poison Control

Center immediately.[1]

Forms explosive mixtures with Use dry chemical, carbon
] ] air on intense heating.[2] Dust dioxide, or alcohol-resistant
Fire/Explosion ] i )
can form explosive mixtures foam.[1] Use non-sparking

with air.[1] tools.[1]

Operational Plan for Handling and Disposal

This section provides a step-by-step guide for the safe handling and disposal of 1,6-
Dinitrocarbazole.

Preparation and Handling

e Ventilation: Always handle 1,6-Dinitrocarbazole in a well-ventilated place, such as a
chemical fume hood.[1]
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Ignition Sources: Remove all sources of ignition and use non-sparking tools to prevent fire
caused by electrostatic discharge.[1]

Personal Protective Equipment (PPE): Before handling, ensure all personnel are wearing the
appropriate PPE as detailed in the table above.

Avoid Dust Formation: Handle the compound carefully to avoid the formation of dust and
aerosols.[1]

Storage

Container: Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Store apart from foodstuff containers or incompatible materials.[1]

Spill and Leak Procedure

Evacuation: Evacuate personnel to safe areas. Keep people away from and upwind of the
spill/leak.[1]

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[1]

Cleanup: Collect the spilled material using spark-proof tools and explosion-proof equipment.
Place the collected material in suitable, closed containers for disposal.[1]

Disposal Plan

Waste Collection: Collect waste 1,6-Dinitrocarbazole and any contaminated materials in
suitable and closed containers.[1]

Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate water,
foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[1]

Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, the packaging can be punctured to make it
unusable for other purposes and then be disposed of in a sanitary landfill.[1]
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Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 1,6-
Dinitrocarbazole.
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Workflow for Safe Handling and Disposal of 1,6-Dinitrocarbazole

Preparation

afety First

Wear Appropriate PPE
(Goggles, Gloves, Protective Clothing)

Handling in Ventilated Area
(Fume Hood)

Prevent Ignition

Use Non-Sparking Tools For Next Use

If Mishandled

Storage

SplleriEnsess (Cool, Dry, Well-Ventilated)

Evacuate and Contain Routine Waste

Clean Up with Spark-Proof Tools

Collect Waste

Disposal via Licensed Facility
(Incineration)

End of Process

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 1,6-Dinitrocarbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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